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Compound of Interest

Diethyl cyclohexane-1,2-
Compound Name:
dicarboxylate

Cat. No.: B158417

Essential Safety and Handling Guide for Diethyl
cyclohexane-1,2-dicarboxylate

This guide provides immediate, essential safety protocols and logistical information for the
operational handling and disposal of Diethyl cyclohexane-1,2-dicarboxylate, tailored for
researchers, scientists, and drug development professionals. Following these procedural steps
is critical for ensuring laboratory safety.

Hazard Summary and Key Data

Diethyl cyclohexane-1,2-dicarboxylate is classified as a hazardous chemical. According to
the Globally Harmonized System (GHS), it causes skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2] It is also a combustible liquid.[3] Adherence to the safety
protocols outlined below is mandatory.
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Parameter

Value

Source(s)

GHS Hazard Class

Skin Irritant (Category 2), Eye
Irritant (Category 2), Specific

Target Organ Toxicity - Single
Exposure (Category 3,

Respiratory Irritation)

[1]021[4]

Signal Word Warning [1][4]
Physical State Liquid [4]
Appearance Colorless [4]
Flash Point 82 °C [3]
Boiing Point 106 - 108 °C / 222.8 - 226.4 °F ]

(at 1 mmHg)

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. The selection of

PPE must be based on a thorough risk assessment of the specific procedures being

performed.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[4][5] In situations with a high potential

for splashing, a face shield should be worn in addition to goggles.[6][7]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential to prevent skin contact.[7] While specific

permeation data for Diethyl cyclohexane-1,2-dicarboxylate is not readily available,

nitrile or butyl rubber gloves are generally recommended for handling irritant chemicals. It

is crucial to inspect gloves for any signs of degradation before use and to replace them

immediately if contact occurs.[8] For prolonged or immersive work, consult glove

manufacturer compatibility charts.[9][10]
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o Protective Clothing: A lab coat or a chemical-resistant apron should be worn.[11] For tasks
with a higher risk of exposure, disposable coveralls made of materials like polyethylene-
coated polypropylene are recommended.[11] Ensure clothing fully covers exposed skin.

o Respiratory Protection: All handling of this chemical should be performed in a well-ventilated
area, preferably within a certified chemical fume hood.[5][12] If engineering controls are
insufficient to maintain exposure below acceptable limits, or if vapors or mists are generated,
a NIOSH-approved respirator with an organic vapor cartridge is required.[7][13]

Operational and Handling Plan
A systematic approach to handling ensures minimal risk of exposure and contamination.
Preparation:

o Ventilation: Confirm that the chemical fume hood or other local exhaust ventilation system is
operational and certified.

o PPE: Don the required PPE as specified above. Ensure all items are in good condition.

» Emergency Equipment: Verify that a safety shower and eyewash station are unobstructed
and within a 10-second travel distance of the workstation.[4][5]

» Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., sand, vermiculite) is
readily available.

Handling Procedure:

Work exclusively within a chemical fume hood to minimize inhalation exposure.[12]

Avoid direct contact with skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.[4][13]

Keep away from heat, open flames, and sparks, as the material is combustible.[3][12]

After handling, wash hands and any exposed skin thoroughly with soap and water.[4]
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Diagram 1: Standard workflow for handling Diethyl cyclohexane-1,2-dicarboxylate.
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Emergency and Spill Response

Immediate and correct response to an exposure or spill is critical to mitigating harm.
Exposure Protocol:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do so. Seek
immediate medical attention.[4]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek
medical advice.[4]

¢ Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing. If respiratory symptoms occur, call a poison center or physician.[4]

¢ Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Spill Plan:
o Evacuate non-essential personnel from the immediate area.
o Ensure the area is well-ventilated.

» Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent
material such as sand, earth, or vermiculite.[4][13]

o Carefully collect the absorbed material into a suitable, labeled, and sealed container for
hazardous waste disposal.[13]

e Clean the spill area thoroughly with soap and water.
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Diagram 2: Emergency response protocol for exposure or spills.

Disposal Plan

All waste containing Diethyl cyclohexane-1,2-dicarboxylate must be treated as hazardous
waste.
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e Waste Collection: Collect all contaminated materials (including absorbent from spills, used
gloves, and empty containers) in a designated, properly labeled, and sealed hazardous
waste container.

o Storage: Store the waste container in a cool, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[5][13]

» Disposal: Dispose of the waste through an approved and licensed waste disposal contractor.
[4][13] All disposal activities must comply with federal, state, and local environmental
regulations.[13] Do not dispose of this chemical into the environment or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Diethyl
cyclohexane-1,2-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158417#personal-protective-equipment-for-handling-
diethyl-cyclohexane-1-2-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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